Cas no 1253395-05-9 (6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1253395-05-9
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 5167944
• Update Time: 2026-03-04

6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-isopropyl-1H-benzo[d]imidazole-2-carbaldehyde
• 6-chloro-1-propan-2-ylbenzimidazole-2-carbaldehyde
• 6-chloro-1-(propan-2-yl)-1H-benzimidazole-2-carbaldehyde
• BBL033045
• STL300606
• 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde
• 6-Chloro-1-isopropyl-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 6-chloro-1-(1-methylethyl)-

• Inchi： 1S/C11H11ClN2O/c1-7(2)14-10-5-8(12)3-4-9(10)13-11(14)6-15/h3-7H,1-2H3
• InChI Key： GUPQHVBFJOLHIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C=O)=N2)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde

6-Chloro-1-(Propan-2-Yl)-1H-1,3-Benzodiazole-2-Carbaldehyde: A Comprehensive Overview

The compound 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole-2-carbaldehyde, with CAS No. 1253395-05-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications. The presence of a chloro group at the 6-position and a propan-2-yl substituent at the 1-position introduces intriguing structural features that influence its reactivity and functionality.

Recent studies have highlighted the potential of 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole derivatives in drug discovery and materials science. For instance, researchers have explored its role as a precursor for synthesizing advanced materials with tailored electronic properties. The aldehyde group at the 2-position makes this compound particularly valuable for various condensation reactions, enabling the construction of complex molecular architectures.

The synthesis of 6-chloro-1-(propan-2-yl)-1H-1,3-benzodiazole involves a multi-step process that typically begins with the preparation of intermediates such as benzodiazole precursors. The introduction of the chloro and propan-2-yl groups is achieved through carefully designed substitution reactions, ensuring high selectivity and yield. These steps are critical for maintaining the integrity of the molecule's structure, which is essential for its intended applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Recent research has also demonstrated its ability to act as a photosensitizer in certain photoredox reactions, further expanding its utility in chemical synthesis.

The biological activity of 6-chloro-1-(propan-2-yl)-1H-benzodiazole derivatives has been a topic of interest in pharmacology. Studies suggest that these compounds may exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Additionally, their ability to interact with specific biological targets, such as enzymes and receptors, has been explored in vitro.

From an environmental perspective, the compound's stability under various conditions has been evaluated to assess its potential impact on ecosystems. Research indicates that it degrades slowly under aerobic conditions, suggesting that proper disposal methods are necessary to minimize environmental risks.

In conclusion, CAS No. 1253395-based compounds like 6-chloro-benzodiazole-carbaldehyde represent a valuable class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in modern chemistry.